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Compound of Interest

Compound Name: Acid red 119

Cat. No.: B083087 Get Quote

An In-depth Technical Guide to Acid Red 119

This technical guide provides a comprehensive overview of Acid Red 119, a disazo acid dye,

tailored for researchers, scientists, and professionals in drug development. The document

details its molecular structure, chemical formula, physicochemical properties, and synthesis,

and includes a diagrammatic representation of its manufacturing workflow.

Molecular Structure and Formula
Acid Red 119 is a complex disazo dye. Its chemical structure is characterized by two azo

groups (-N=N-) that connect aromatic rings. The molecule also contains sulfonic acid groups,

which impart water solubility and are characteristic of acid dyes.

Molecular Formula: C₃₁H₂₅N₅Na₂O₆S₂

IUPAC Name: disodium;3-[[N-ethyl-4-[[4-[(3-sulfonatophenyl)diazenyl]naphthalen-1-

yl]diazenyl]anilino]methyl]benzenesulfonate[1]

Molecular Weight: 637.67 g/mol [2]

CAS Numbers: 12220-20-1, 70210-06-9[1][2]

Chemical Class: Diazo[3]

Below is a two-dimensional representation of the molecular structure of Acid Red 119.
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Physicochemical and Quality Parameters
The following table summarizes the key quantitative data for Acid Red 119, including its

general properties and fastness ratings, which are crucial for its application in various

industries.

Parameter Value Reference

Physical Appearance Red Powder [3]

Hue Bordeaux [3]

Solubility Soluble in water [3]

Dye Content >98% [3]

Light Fastness 4 [3]

Washing Fastness 5 [3]

Synthesis Workflow
The industrial synthesis of Acid Red 119 is a multi-step process involving diazotization and

coupling reactions. A generalized workflow for its manufacturing is outlined below. This process

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b083087?utm_src=pdf-body
https://www.colorantsgroup.com/pdf/tds-acid-red-119.pdf
https://www.colorantsgroup.com/pdf/tds-acid-red-119.pdf
https://www.colorantsgroup.com/pdf/tds-acid-red-119.pdf
https://www.colorantsgroup.com/pdf/tds-acid-red-119.pdf
https://www.colorantsgroup.com/pdf/tds-acid-red-119.pdf
https://www.colorantsgroup.com/pdf/tds-acid-red-119.pdf
https://www.benchchem.com/product/b083087?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b083087?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


starts with the diazotization of an aromatic amine, followed by a series of coupling reactions to

build the final complex dye molecule.

Step 1: First Diazotization

Step 2: First Coupling Reaction

Step 3: Second Diazotization

Step 4: Second Coupling Reaction

3-Aminobenzenesulfonic acid

Diazo Intermediate 1

Diazotization

Diazotizing Agent
(e.g., Sodium Nitrite, HCl)

Monoazo Intermediate

Coupling

Naphthalen-1-amine

Diazo Intermediate 2

Diazotization

Diazotizing Agent

Acid Red 119

Coupling

3-((Ethyl(phenyl)amino)methyl)benzenesulfonic acid

Click to download full resolution via product page

A simplified workflow for the synthesis of Acid Red 119.
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Experimental Protocols
Detailed experimental protocols for the synthesis of Acid Red 119 are often proprietary and not

readily available in public literature. However, a general procedure based on the described

manufacturing methods is provided below. Similarly, while Acid Red 119 is used for staining,

specific protocols are not widely published; a general acid dye staining protocol is described.

General Synthesis Protocol (Illustrative)
Objective: To synthesize Acid Red 119 through a sequence of diazotization and coupling

reactions.

Materials:

3-Aminobenzenesulfonic acid

Naphthalen-1-amine

3-((Ethyl(phenyl)amino)methyl)benzenesulfonic acid

Sodium nitrite

Hydrochloric acid

Sodium carbonate

Ice

Standard laboratory glassware and equipment

Procedure:

First Diazotization: Dissolve 3-Aminobenzenesulfonic acid in a sodium carbonate solution.

Cool the solution in an ice bath and slowly add a solution of sodium nitrite. Acidify the

mixture with hydrochloric acid to form the first diazonium salt.

First Coupling: Prepare a solution of Naphthalen-1-amine. Slowly add the diazonium salt

solution from step 1 to the Naphthalen-1-amine solution while maintaining a low temperature
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to form the monoazo intermediate.

Second Diazotization: The monoazo intermediate is then subjected to a second diazotization

reaction under similar conditions as in step 1 to activate it for the final coupling.

Second Coupling: Prepare a solution of 3-((Ethyl(phenyl)amino)methyl)benzenesulfonic acid.

Add the diazonium salt of the monoazo intermediate from step 3 to this solution to form the

final Acid Red 119 dye.

Isolation and Purification: The resulting dye is then isolated from the reaction mixture,

typically by salting out, followed by filtration and drying. Further purification may be

necessary to achieve the desired dye content.

Note: This is a generalized procedure. Actual reaction conditions, such as temperature, pH,

and reaction times, would need to be optimized for yield and purity.[2]

General Staining Protocol for Acid Dyes
Objective: To stain protein fibers (e.g., wool, silk, nylon) or biological specimens using an acid

dye like Acid Red 119.

Materials:

Acid Red 119 dye

Acetic acid or other weak acid

Textile material or deparaffinized tissue sections

Water bath or heating apparatus

Beakers and stirring equipment

Procedure:

Preparation of the Dye Bath: Prepare a solution of Acid Red 119 in water. The concentration

will depend on the desired shade intensity.
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Acidification: Add a weak acid, such as acetic acid, to the dye bath to achieve an acidic pH.

This is crucial for the binding of the acid dye to the substrate.

Staining: Immerse the material to be dyed (textile or tissue) into the dye bath. Gradually heat

the bath to a temperature typically between 60-100°C and maintain for a specific duration

(e.g., 30-60 minutes), with occasional stirring.

Rinsing: After staining, remove the material from the dye bath and rinse thoroughly with

water to remove any unfixed dye.

Drying/Mounting: The stained material is then dried. For histological slides, this would be

followed by dehydration and mounting.

Note: The exact temperature, time, and dye concentration will vary depending on the specific

application and the substrate being stained.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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